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Compound of Interest

2,2,11,11-
Compound Name:
Tetradeuteriododecanedioic acid

Cat. No.: B1472726

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of 2,2,11,11-
tetradeuteriododecanedioic acid, an isotopically labeled variant of dodecanedioic acid. This
document outlines the foundational principles, experimental considerations, and precise
calculations required for the accurate determination of its molecular mass, a critical parameter
in various research and development applications, including metabolic studies,
pharmacokinetic analyses, and as an internal standard in mass spectrometry.

Foundational Chemical Information

Dodecanedioic acid, a dicarboxylic acid, possesses the molecular formula C12H2204[1][2][3]
[4]. The deuterated analogue, 2,2,11,11-tetradeuteriododecanedioic acid, is synthesized by
replacing four specific hydrogen atoms with deuterium, a stable isotope of hydrogen. This
substitution imparts a distinct mass signature to the molecule without significantly altering its
chemical properties, making it an invaluable tool in analytical and metabolic research.

Calculation of Molecular Weight

The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.
The calculation for 2,2,11,11-tetradeuteriododecanedioic acid requires the precise atomic
weights of carbon, hydrogen, oxygen, and deuterium.
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Experimental Protocols: Atomic Weight Determination

The standard atomic weights of elements are determined by the International Union of Pure
and Applied Chemistry (IUPAC) and are based on the isotopic abundances of elements found
in terrestrial sources. For this calculation, the following standard atomic weights are utilized:

e Carbon (C): The standard atomic weight of carbon is approximately 12.011 u[5].
e Oxygen (O): The standard atomic weight of oxygen is approximately 15.999 u.
e Hydrogen (H): The standard atomic weight of hydrogen is approximately 1.008 u.

e Deuterium (D or 2H): Deuterium is a stable isotope of hydrogen with a nucleus containing
one proton and one neutron. Its atomic weight is approximately 2.014 u.

Molecular Formula Determination

The molecular formula for standard dodecanedioic acid is C12H2204. In 2,2,11,11-
tetradeuteriododecanedioic acid, four hydrogen atoms are substituted with deuterium atoms.
Therefore, the molecular formula for the deuterated compound is C12H18D404.

Calculation Workflow

The logical workflow for the molecular weight calculation is illustrated in the diagram below.
This process involves summing the masses of all atoms in the molecular formula of the
deuterated compound.
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Atomic Weights Molecular Formula: C12H18D404

Deuterium (D) 4xD
2.014 u 8.056 u
Oxygen (O) 4x0
15.999 u 63.996 u
234.328 u
Hydrogen (H) 18 xH
1.008 u 18.144 u

Carbon (C) 12xC
12.011 u 144.132 u

Molecular Weight

i
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Caption: Molecular weight calculation workflow.

Data Presentation

The following table summarizes the quantitative data used to determine the molecular weight of
2,2,11,11-tetradeuteriododecanedioic acid and compares it to the non-deuterated form.
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o 2,2,11,11-
Standard Dodecanedioic ] o
Component Tetradeuteriododecanedioi

Acid (C12H2204
( ) ¢ Acid (C12H18D404)

Atomic Components

12 atoms x 12.011 u =144.132 12 atoms x 12.011 u = 144.132

Carbon (C)

u u
Hydrogen (H) 22 atoms x 1.008 u=22.176 u 18 atoms x 1.008 u = 18.144 u
Deuterium (D) 0 atoms 4 atoms x 2.014 u = 8.056 u
Oxygen (O) 4 atoms x 15.999 u=63.996 u 4 atoms x 15.999 u = 63.996 u
Total Molecular Weight 230.304 u 234.328 u

The calculated molecular weight of 2,2,11,11-tetradeuteriododecanedioic acid is 234.328 u.
The molecular weight of standard dodecanedioic acid is approximately 230.30 g/mol . The
increase in mass is a direct result of the substitution of four protons with four deuterons (each
containing a proton and a neutron).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acid-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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